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molecular formula C14H19NO2 B8707949 1-(3-Phenoxypropyl)piperidin-4-one CAS No. 100873-41-4

1-(3-Phenoxypropyl)piperidin-4-one

Cat. No. B8707949
CAS RN: 100873-41-4
M. Wt: 233.31 g/mol
InChI Key: WLACLDJOIJWNRE-UHFFFAOYSA-N
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Patent
US06642231B2

Procedure details

1-(3-Phenoxypropyl)-4-piperidone is prepared from 4-piperidone and 1-chloro-3-phenoxypropane essentially as described above in Example 38, Scheme C, step a.
Name
4-piperidone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-chloro-3-phenoxypropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(3-Phenoxypropyl)-4-piperidone

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1.Cl[CH2:9][CH2:10][CH2:11][O:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>>[O:12]([CH2:11][CH2:10][CH2:9][N:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1)[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1

Inputs

Step One
Name
4-piperidone
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCC(CC1)=O
Name
1-chloro-3-phenoxypropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCCCOC1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-(3-Phenoxypropyl)-4-piperidone
Type
product
Smiles
O(C1=CC=CC=C1)CCCN1CCC(CC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.